Cas no 23934-88-5 (3,5-Pyrazolidinedione,4-[3-(3-methylphenyl)-3-oxopropyl]-1,2-diphenyl-)

• Product Name: 3,5-Pyrazolidinedione,4-[3-(3-methylphenyl)-3-oxopropyl]-1,2-diphenyl-
• CAS No: 23934-88-5
• MF: C₂₅H₂₂N₂O₃
• MW: 398.453786373138
• CID: 258951
• PubChem ID: 212117
• Update Time: 2025-04-19

3,5-Pyrazolidinedione,4-[3-(3-methylphenyl)-3-oxopropyl]-1,2-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-[3-(3-methylphenyl)-3-oxopropyl]-1,2-diphenyl-
• 4-[3-(4-methylphenyl)-3-oxopropyl]-1,2-diphenylpyrazolidine-3,5-dione
• 3,5-Pyrazolidinedione, 1,2-diphenyl-4-(2-p-toluoyl ethyl)-
• 1,2-Diphenyl-4-(2-(p-methylbenzoyl)ethyl)-3,5-pyrazolidinedione
• 23934-88-5
• 3,5-Pyrazolidinedione, 1,2-diphenyl-4-(2-(p-toluoyl)ethyl)-
• DTXSID70178644

• Inchi： 1S/C25H22N2O3/c1-18-12-14-19(15-13-18)23(28)17-16-22-24(29)26(20-8-4-2-5-9-20)27(25(22)30)21-10-6-3-7-11-21/h2-15,22H,16-17H2,1H3
• InChI Key： GHBKJVORDNLSMT-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C2C=CC=CC=2)N1C1C=CC=CC=1)=O)CCC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 398.16316
• Monoisotopic Mass: 398.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.7Ų

Experimental Properties

• PSA: 57.69